Cas no 22506-13-4 (5-(Diethylamino)methylquinolin-8-ol)

• Product Name: 5-(Diethylamino)methylquinolin-8-ol
• CAS No: 22506-13-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 289805
• PubChem ID: 5118730
• Update Time: 2025-05-19

5-(Diethylamino)methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,5-[(diethylamino)methyl]-
• 5-(diethylaminomethyl)quinolin-8-ol
• 5-[(DIETHYLAMINO)METHYL]QUINOLIN-8-OL
• MFCD06285492
• CCG-142871
• SR-01000153714-1
• SB69486
• AKOS001868110
• Z44102607
• 22506-13-4
• SCHEMBL5594514
• CHEMBL3251398
• DTXSID50408512
• EN300-13543
• SR-01000153714
• 5-((Diethylamino)methyl)quinolin-8-ol
• HMS1631L09
• 5-(Diethylamino)methylquinolin-8-ol

• Inchi： 1S/C14H18N2O/c1-3-16(4-2)10-11-7-8-13(17)14-12(11)6-5-9-15-14/h5-9,17H,3-4,10H2,1-2H3
• InChI Key： QPWSNIQRSNHHSJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=CC=CN=C21)CN(CC)CC

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 5-(Diethylamino)methylquinolin-8-ol

5-(Diethylamino)methylquinolin-8-ol (CAS No. 22506-13-4): Properties, Applications, and Market Insights

5-(Diethylamino)methylquinolin-8-ol (CAS No. 22506-13-4) is a specialized organic compound with a quinoline backbone, widely recognized for its unique chemical properties and versatile applications in research and industrial processes. This compound, often referred to as 5-DEAMQ-8-ol, has garnered significant attention due to its role in fluorescence studies, coordination chemistry, and material science. With the increasing demand for advanced chemical reagents, understanding the characteristics and uses of 5-(Diethylamino)methylquinolin-8-ol is essential for researchers and industry professionals.

The molecular structure of 5-(Diethylamino)methylquinolin-8-ol features a quinoline ring substituted with a diethylaminomethyl group at the 5-position and a hydroxyl group at the 8-position. This configuration imparts notable fluorescence properties, making it valuable in sensor development and bioimaging applications. Recent studies highlight its potential in detecting metal ions, such as zinc and copper, due to its selective binding affinity. These attributes align with current trends in environmental monitoring and biomedical diagnostics, where sensitive and selective probes are in high demand.

In the pharmaceutical sector, 5-(Diethylamino)methylquinolin-8-ol serves as a key intermediate in synthesizing compounds with potential therapeutic effects. Researchers are exploring its derivatives for antimicrobial and anticancer activities, addressing global health challenges like antibiotic resistance and cancer treatment. The compound's ability to chelate metal ions also opens avenues for developing metal-based drugs, a hot topic in modern medicinal chemistry.

The market for 5-(Diethylamino)methylquinolin-8-ol is expanding, driven by advancements in material science and nanotechnology. Its incorporation into luminescent materials and organic electronics has sparked interest among manufacturers of OLEDs and solar cells. Additionally, the compound's role in catalysis and polymer chemistry underscores its industrial relevance, particularly in green chemistry initiatives aimed at sustainable production methods.

From a synthetic perspective, 5-(Diethylamino)methylquinolin-8-ol is typically prepared through multistep organic synthesis, involving reactions like the Mannich reaction or nucleophilic substitution. Optimizing these processes for higher yields and purity remains a focus for chemical suppliers, as demand grows for high-quality reagents in academic and industrial labs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards.

Environmental and safety considerations are paramount when handling 5-(Diethylamino)methylquinolin-8-ol. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers frequently search for safe handling protocols and storage guidelines, reflecting broader concerns about laboratory safety and chemical management.

Looking ahead, the future of 5-(Diethylamino)methylquinolin-8-ol appears promising, with ongoing research exploring novel applications in energy storage, photodynamic therapy, and smart materials. As interdisciplinary collaborations flourish, this compound is poised to play a pivotal role in addressing contemporary scientific and technological challenges. For those seeking reliable sources, reputable chemical suppliers often list CAS 22506-13-4 under its product name, accompanied by detailed technical data sheets.